Cas no 22370-18-9 (4-(aminomethyl)-1,2-dihydrophthalazin-1-one)

• Product Name: 4-(aminomethyl)-1,2-dihydrophthalazin-1-one
• CAS No: 22370-18-9
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 250775
• PubChem ID: 816623
• Update Time: 2025-10-22

4-(aminomethyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone,4-(aminomethyl)-
• 4-(aminomethyl)-2H-phthalazin-1-one
• 4-Aminomethyl-2H-phthalazin-1-one
• 4-Aminomethyl-1-phthalazon
• F1923-0054
• 4-(aminomethyl)-1,2-dihydrophthalazin-1-one
• 4-(aminomethyl)-phthalazone
• BCORFYODLSYUNB-UHFFFAOYSA-N
• BAS 01371009
• CHEMBL5082733
• AKOS000671117
• FT-0677198
• DTXSID60355689
• 22370-18-9
• SCHEMBL12050555
• F1918-0065
• 4-Aminomethyl-phthalazin-1-ol
• Oprea1_270958
• 4-(Aminomethyl)-1(2H)-phthalazinone
• D74986
• SCHEMBL4713938
• EN300-77592
• BDBM50585592
• 4-(Aminomethyl)-1(2H)-phthalazinone, AldrichCPR
• SDCCGMLS-0065668.P001
• 4-(aminomethyl)phthalazin-1(2H)-one
• AKOS006242936
• CS-0090902
• BB 0260517
• AB00692546-01
• VS-0243
• A910601
• WAY-301511
• STK084440
• ALBB-013535
• 1(2h)-phthalazinone, 4-(aminomethyl)-
• DA-07974

• MDL： MFCD00462445
• Inchi： 1S/C9H9N3O/c10-5-8-6-3-1-2-4-7(6)9(13)12-11-8/h1-4H,5,10H2,(H,12,13)
• InChI Key： BCORFYODLSYUNB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(CN)=NN1

Computed Properties

• Exact Mass: 175.07500
• Monoisotopic Mass: 175.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.41
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.698
• PSA: 71.77000
• LogP: 1.08210

4-(aminomethyl)-1,2-dihydrophthalazin-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 4-(aminomethyl)-1,2-dihydrophthalazin-1-one

Recent Advances in the Study of 4-(Aminomethyl)-1,2-dihydrophthalazin-1-one (CAS: 22370-18-9) in Chemical Biology and Pharmaceutical Research

The compound 4-(aminomethyl)-1,2-dihydrophthalazin-1-one (CAS: 22370-18-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the versatility of 4-(aminomethyl)-1,2-dihydrophthalazin-1-one as a scaffold for the development of novel bioactive molecules. Its phthalazinone core structure, combined with the aminomethyl functional group, allows for diverse chemical modifications, making it an attractive target for medicinal chemistry. Researchers have explored its role in inhibiting key enzymes involved in disease pathways, such as poly(ADP-ribose) polymerase (PARP), which is implicated in cancer and neurodegenerative disorders.

One of the most promising applications of 4-(aminomethyl)-1,2-dihydrophthalazin-1-one is in the field of oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a PARP inhibitor, showing potent anti-proliferative effects in BRCA-mutated cancer cell lines. The compound exhibited a favorable pharmacokinetic profile, with good oral bioavailability and low toxicity, suggesting its potential as a lead compound for further development.

In addition to its anticancer properties, recent research has explored the neuroprotective effects of 4-(aminomethyl)-1,2-dihydrophthalazin-1-one. A study in ACS Chemical Neuroscience revealed its ability to modulate oxidative stress and reduce neuronal apoptosis in models of Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential for central nervous system disorders.

The synthesis of 4-(aminomethyl)-1,2-dihydrophthalazin-1-one has also seen advancements in recent years. A 2022 publication in Organic Process Research & Development described a scalable, cost-effective synthetic route with improved yield and purity. This development is particularly significant for industrial applications, as it addresses previous challenges in large-scale production.

Despite these promising findings, challenges remain in the clinical translation of 4-(aminomethyl)-1,2-dihydrophthalazin-1-one-based therapeutics. Current research is focusing on structure-activity relationship studies to optimize its pharmacological properties while minimizing off-target effects. Additionally, combination therapies with existing drugs are being explored to enhance therapeutic outcomes.

In conclusion, 4-(aminomethyl)-1,2-dihydrophthalazin-1-one represents a promising scaffold in drug discovery, with demonstrated potential in oncology and neurodegenerative diseases. Continued research into its mechanism of action, structural optimization, and clinical applications will be crucial for realizing its full therapeutic potential. The compound's versatility and the recent advancements in its synthesis and biological evaluation position it as an important focus area in contemporary pharmaceutical research.